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Compound of Interest

Compound Name: 4-Methylstyrene

Cat. No.: B072717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical identifier and safety

profile of 4-Methylstyrene. The content herein is curated to support professionals in research,

scientific, and drug development fields by presenting detailed data, experimental

methodologies, and clear visual workflows for safe handling and emergency procedures.

Chemical Identification
4-Methylstyrene is chemically identified by its CAS (Chemical Abstracts Service) number,

which is a unique numerical identifier assigned to every chemical substance.

Identifier Value

CAS Number 622-97-9[1][2][3][4][5]

Synonyms 4-Vinyltoluene, 1-methyl-4-vinylbenzene[1][2]

Molecular Formula C9H10[1]

Molecular Weight 118.18 g/mol [1]

EC Number 210-762-8[1][4]

InChI Key JLBJTVDPSNHSKJ-UHFFFAOYSA-N[6][7]
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Safety Data Sheet Summary
The following tables summarize the key safety and physical property data for 4-Methylstyrene,

compiled from various safety data sheets.

Physical and Chemical Properties
Property Value

Appearance Liquid[1]

Melting Point/Freezing Point -34 °C[1]

Initial Boiling Point and Boiling Range 170 - 175 °C[1][6][7]

Flash Point 45 °C (113 °F)[1][6][7]

Autoignition Temperature 490 °C (914 °F)[2]

Upper Explosion Limit 5.2 %(V)[1]

Lower Explosion Limit 1.1 %(V)[1]

Vapor Pressure <1 mm Hg (at 20 °C)[1][6][7]

Relative Density 0.897 g/cm³ (at 25 °C)[1][6]

Water Solubility 0.089 g/L[1]

Storage Temperature 2 - 8 °C[1][6][7]

Hazard Information
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Hazard Classification Description

Flammable liquids Category 3[2]

Skin Corrosion/Irritation Category 2[2]

Serious Eye Damage/Eye Irritation Category 2[2]

Germ Cell Mutagenicity Category 1B[2]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[2]

Aspiration Toxicity Category 1[2]

Hazardous to the aquatic environment, long-

term hazard
Category 2[6][7]

Signal Word: Danger[2][6][7]

Hazard Statements:

H226: Flammable liquid and vapor.[6][7]

H304: May be fatal if swallowed and enters airways.[6][7]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H340: May cause genetic defects.

H411: Toxic to aquatic life with long lasting effects.[6][7]

Experimental Protocols for Safety Assessment
The safety data presented are determined through standardized experimental protocols. Below

are summaries of methodologies for key safety endpoints.
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Flash Point Determination (Closed-Cup Method)
The flash point of a volatile liquid is the lowest temperature at which its vapors will ignite in the

presence of an ignition source. The closed-cup method is commonly used for this

determination.

Principle: The sample is heated in a closed cup at a controlled rate. An ignition source is

introduced into the vapor space at regular temperature intervals to determine the temperature

at which a flash is first observed.

Apparatus: A Pensky-Martens closed-cup tester or a similar apparatus is used.

Procedure Outline:

A specified volume of the sample is placed in the test cup.

The cup is heated at a slow, constant rate.

The sample is stirred to ensure temperature uniformity.

At specified temperature intervals, the stirring is stopped, and an ignition source is dipped

into the vapor space.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors to ignite.

Autoignition Temperature Determination
The autoignition temperature is the lowest temperature at which a substance will

spontaneously ignite in a normal atmosphere without an external ignition source.

Principle: A small, measured amount of the substance is introduced into a uniformly heated

flask at a predetermined temperature. The mixture is observed for ignition.

Apparatus: A heated, temperature-controlled flask (typically 500 mL).

Procedure Outline:
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The test flask is heated to a desired, uniform temperature.

A small aliquot of the liquid sample is injected into the hot flask.

The flask is observed for a set period (e.g., 10 minutes) for signs of ignition (a flame or

explosion).

The test is repeated at different temperatures and sample volumes to find the lowest

temperature at which ignition occurs.

Acute Oral Toxicity Assessment (OECD Test Guideline
420, 423, or 425)
These guidelines provide methods for determining the acute oral toxicity of a substance.[1]

They are designed to use a minimal number of animals.

Principle: The substance is administered orally to a group of animals at one or more dose

levels. The animals are observed for a specified period for signs of toxicity and mortality.

Procedure Outline (General):

The test substance is administered to animals (commonly rats) by gavage.

A stepwise procedure is used, where the outcome of dosing one group of animals

determines the dose for the next group.

Animals are observed for signs of toxicity shortly after dosing and then periodically for 14

days.

The number of mortalities is recorded to determine the LD50 (the dose that is lethal to 50%

of the test animals) or to classify the substance into a toxicity category.

Skin Irritation Assessment (OECD Test Guideline 439)
This in vitro method assesses the skin irritation potential of a substance using a reconstructed

human epidermis model.[2][3]
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Principle: The test chemical is applied topically to a reconstructed human epidermis model. Cell

viability is measured after a specified exposure time to determine the irritant potential.[3]

Procedure Outline:

The test substance is applied to the surface of the reconstructed skin tissue.

After a set exposure period, the substance is removed, and the tissue is incubated.

Cell viability is determined using a colorimetric assay (e.g., MTT assay).

A reduction in cell viability below a certain threshold (e.g., 50%) indicates that the substance

is an irritant.[3]

Visualized Workflows and Relationships
The following diagrams illustrate key logical workflows and relationships for the safe handling of

4-Methylstyrene.
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Emergency Response: 4-Methylstyrene Spill

Spill Occurs

Evacuate non-essential personnel

Immediate Action

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE
(gloves, goggles, respirator)

Contain spill with inert absorbent material
(e.g., sand, earth)

Collect absorbed material into a sealed container

Dispose of as hazardous waste

Decontaminate spill area

Emergency Contained

Click to download full resolution via product page

Caption: Workflow for handling a 4-Methylstyrene spill.
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Hierarchy of Hazard Controls for 4-Methylstyrene

Elimination
(Physically remove the hazard)

Substitution
(Replace with a less hazardous substance)

Most Effective

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work) Use in a chemical fume hood

Personal Protective Equipment (PPE)
(Protect the worker with PPE)

Least Effective

Implement Standard Operating Procedures (SOPs) Provide chemical safety training

Wear chemical-resistant gloves Wear safety goggles/face shield Use a respirator with organic vapor cartridges

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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